Cas no 52107-87-6 (4-Iodo-3-methylbenzoic acid)

4-Iodo-3-methylbenzoic acid Properties

Names and Identifiers

• 4-Iodo-3-methylbenzoic acid
• Benzoic acid,4-iodo-3-methyl-
• EN300-68161
• MFCD00270113
• 52107-87-6
• Z239685242
• CS-0099438
• AKOS000149475
• SCHEMBL498268
• FT-0658138
• 4-iodo-3-methyl-benzoic acid
• AMY14641
• AC-7744
• J-515557
• DTXSID00363985
• FS-3947
• 3-methyl-4-iodobenzoic acid
• 4-Iodo-3-MethylbenzoicAcid
• DKMIWBBIVNNAMG-UHFFFAOYSA-N
• A7658
• STK681664
• +Expand

• MDL： MFCD00270113
• InChIKey： DKMIWBBIVNNAMG-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H7IO2/c1-5-4-6(8(10)11)2-3-7(5)9/h2-4H,1H3,(H,10,11)
• SMILES： CC1=CC(=CC=C1I)C(=O)O

Computed Properties

• Exact Mass: 261.94900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 261.94908g/mol
• Heavy Atom Count: 11
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 2.29780
• PSA: 37.30000
• Boiling Point: 327.7 ℃ at 760 mmHg
• Melting Point: 223-224 ºC
• Solubility: Very slightly soluble (0.47 g/l) (25 º C),
• Density: 1.867±0.06 g/cm3 (20 ºC 760 Torr),

4-Iodo-3-methylbenzoic acid Security Information

• Safety Term：S26-S36/37/39
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Risk Phrases： 36/37/38
• HazardClass：LIGHT SENSITIVE

4-Iodo-3-methylbenzoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%